6-(4-Butylphenyl)-2-(3-hydroxypropyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
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Description
Synthesis Analysis
The synthesis of substituted imidazoles has seen recent advances, particularly in the regiocontrolled synthesis of these compounds. These methodologies are based around the functional group compatibility of the process and resultant substitution patterns around the ring .Molecular Structure Analysis
Imidazoles are very stable compounds. They form stable crystalline salts with strong acids, by protonation of the imine nitrogen, known as imidazolium salts .Chemical Reactions Analysis
Imidazoles are subject to various chemical reactions. For example, they can undergo oxidation reactions initiated by hydroxyl radicals .Physical and Chemical Properties Analysis
Imidazoles are very stable compounds. They are water-miscible liquids with pyridine-like odours . The atmospheric lifetime of imidazole in the presence of OH radicals is estimated to be approximately 4.74 days .Mechanism of Action
Future Directions
Properties
CAS No. |
893959-66-5 |
---|---|
Molecular Formula |
C21H27N5O3 |
Molecular Weight |
397.479 |
IUPAC Name |
6-(4-butylphenyl)-2-(3-hydroxypropyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
InChI |
InChI=1S/C21H27N5O3/c1-3-4-6-15-7-9-16(10-8-15)24-12-13-25-17-18(22-20(24)25)23(2)21(29)26(19(17)28)11-5-14-27/h7-10,27H,3-6,11-14H2,1-2H3 |
InChI Key |
YIGYQJPAVBKSKP-UHFFFAOYSA-N |
SMILES |
CCCCC1=CC=C(C=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCCO |
solubility |
not available |
Origin of Product |
United States |
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